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Compound of Interest

Compound Name: Casein Kinase inhibitor A86

Cat. No.: B10828046 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with the Casein Kinase inhibitor A86
(CAS No. 2079069-01-3). It outlines the necessary personal protective equipment (PPE),

handling procedures, disposal methods, and emergency protocols to ensure a safe laboratory

environment.

Disclaimer: Safety Data Sheets (SDS) for Casein Kinase inhibitor A86 from various suppliers

present conflicting hazard information. While some classify it as non-hazardous, others identify

it as harmful if swallowed and very toxic to aquatic life[1][2][3]. Therefore, it is crucial to adopt a

conservative approach and adhere to the more stringent safety precautions outlined below.

Hazard Identification and Personal Protective Equipment
Given the conflicting safety data, a comprehensive approach to personal protective equipment

is mandatory to minimize exposure risk.
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Potential Hazard
Required Personal

Protective Equipment (PPE)
Source

Acute Oral Toxicity
Standard laboratory attire (lab

coat, closed-toe shoes).
[1]

Skin Contact

Impervious clothing and

protective gloves (e.g., nitrile).

Gloves must be inspected

before use and changed

frequently.

[1][3][4]

Eye Contact
Safety goggles with side-

shields.
[1][3][4]

Inhalation of Dust/Aerosol

Use in a well-ventilated area,

preferably within a fume hood.

If ventilation is inadequate or

dust/aerosol formation is likely,

a suitable respirator should be

worn.

[1][5][6]

Aquatic Toxicity

Prevent release into the

environment. All waste must be

collected and disposed of as

hazardous chemical waste.

[1]

Handling, Storage, and Disposal
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring laboratory safety.
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Procedure Guideline Source

Safe Handling

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust or aerosols. Wash hands

thoroughly after handling. Do

not eat, drink, or smoke in the

handling area.

[1][7][8]

Storage

Keep the container tightly

sealed in a cool, dry, and well-

ventilated area. Store at -20°C

for the powder form and -80°C

when in solvent. Protect from

direct sunlight and sources of

ignition.

[1][4]

Disposal

Dispose of contents and

container to an approved

waste disposal plant. Do not

allow the chemical to enter

drains. Collect all waste

material, including

contaminated PPE, for

disposal as hazardous waste.

[1][9][10][11]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.
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Exposure Type First Aid Measures Source

If Swallowed

Rinse mouth with water. Do

NOT induce vomiting. Call a

poison center or doctor if you

feel unwell.

[1][2][8]

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

[2][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

and consult a physician.

[2][3][8]

Inhalation

Move the person into fresh air.

If breathing is difficult, give

oxygen. If not breathing, give

artificial respiration.

[3][8]

Accidental Release

Use personal protective

equipment. Avoid dust

formation. Ensure adequate

ventilation. Absorb spills with

an inert material and collect for

disposal. Decontaminate the

area with alcohol.

[1][5][8]

Experimental Protocols and Logical Workflow
While specific protocols for "A86" are not detailed in the provided search results, a general

workflow for utilizing a novel kinase inhibitor in a research setting is presented below.

General Experimental Workflow for Kinase Inhibitor
Screening
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Preparation

In Vitro Assays

Data Analysis and Interpretation

Receive and Log Inhibitor A86

Prepare Stock Solutions (e.g., in DMSO)

Aliquot and Store at -80°C

Kinase Activity Assay (IC50 Determination)

Use in Experiments

Cell-Based Proliferation/Viability Assay

Target Engagement Assay (e.g., Western Blot for Phospho-targets)

Analyze Dose-Response Curves

Determine Potency and Selectivity

Correlate with Cellular Effects

Decision Point

Further In Vivo Studies or Lead Optimization
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Caption: General workflow for characterizing a novel kinase inhibitor.
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Illustrative Casein Kinase Signaling Pathway
Casein Kinase 2 (CK2) is a constitutively active serine/threonine kinase involved in numerous

cellular processes, including cell growth, proliferation, and survival. It often plays a pro-

oncogenic role by phosphorylating key signaling molecules.

Downstream Pathways Regulated by CK2

Cellular Outcomes

Casein Kinase 2 (CK2)

Akt/PKB

Activates

NF-κB

Activates

Wnt/β-catenin

Modulates

Inhibitor A86

Cell Survival Cell Proliferation

Inhibition of Apoptosis

Inhibits

Click to download full resolution via product page

Caption: Simplified diagram of signaling pathways influenced by Casein Kinase 2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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